Cas no 13464-82-9 (Indium sulfate)

• Product Name: Indium sulfate
• CAS No: 13464-82-9
• MF: In₂O₁₂S₃
• MW: 517.823799133301
• MDL: MFCD00011059
• CID: 49266
• PubChem ID: 57651620
• Update Time: 2025-11-06

Indium sulfate Chemical and Physical Properties

Names and Identifiers

• Indium(III) sulfate hydrate
• indium(iii) sulfate anhydrous
• diindium tris(sulphate)
• Indiumsulfatehydratewhitextl
• Indium(III) sulfate
• Indium sulfate
• diindiumtrisulfate
• indisulfat
• INDIUM SULPHATE
• indium(3+)sulfate
• INDIUM(III)SULPHATE
• indiumsequisulfate
• indiumtrisulfate
• Sulfuric acid indium(3+) salt (3:2)
• Indium(Ⅲ) sulfate
• Indium (III) sulfate
• Indium trisulfate
• Diindium trisulfate
• Indium sequisulfate
• Sulfuric acid, indium salt
• Indisulfat [German]
• Indium(3+) sulfate
• Indium sulfate (VAN)
• Sulfuric acid, indium(3+) salt (3:2)
• Sulfuric acid indium(3+) salt
• indium(3+) trisulfate
• 514CE39CG4
• Sulfuric acid, indium(3++) salt (3:2)
• UNII-514CE39CG4
• 3,4-Diaminobutyricacid
• DTXSID50890695
• XGCKLPDYTQRDTR-UHFFFAOYSA-H
• Q2331023
• Indium(III) sulfate, anhydrous
• Indium( cento) sulfate hydrate
• 13464-82-9
• NS00087585
• INDIUM SESQUISULFATE
• AKOS015904099
• MFCD00011059
• Indium(III) sulfate hydrate (99.999%-In) PURATREM
• NSC 84272
• INDIUM SULFATE [MI]
• EINECS 236-689-1
• Indium(III) sulfate, anhydrous, >=98.0% (T)
• DB-230539
• DTXCID701031011
• INDIUM(III)SULFATE
• Indium sulfate (In2(SO4)3)
• NSC-84272

• MDL： MFCD00011059
• Inchi： 1S/2In.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： XGCKLPDYTQRDTR-UHFFFAOYSA-H
• SMILES： [In+3].[In+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 517.66300
• Monoisotopic Mass: 517.662944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 266

Experimental Properties

• Color/Form: Colorless monoclinic crystals.
• Density: 3.438
• Melting Point: 600°C
• Boiling Point: 330 °C at 760 mmHg
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• PSA: 265.92000
• LogP: -0.77160
• Merck: 13,4978
• Sensitiveness: Hygroscopic
• Solubility: Soluble

Indium sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：NL1925000
• Toxicity：MLD in rabbits: 1.8 g/kg orally; 0.67 mg/kg i.v., McCord et al., J. Ind. Hyg. Toxicol. 24, 243 (1942)
• TSCA：Yes
• Storage Condition：Warehouse ventilation and low temperature drying
• Safety Term：S22;S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Indium sulfate

Indium Sulfate: A Comprehensive Overview

Indium sulfate (CAS No. 13464-82-9), also known as indium(III) sulfate, is a chemical compound with the molecular formula In₂(SO₄)₃. This compound is a white crystalline solid that is highly soluble in water, making it a versatile material in various industrial and research applications. In recent years, indium sulfate has gained significant attention due to its unique properties and potential in emerging technologies such as optoelectronics, thin-film deposition, and catalysis.

The synthesis of indium sulfate typically involves the reaction of indium metal with sulfuric acid under controlled conditions. This process generates a high-purity product that is essential for applications requiring precise chemical composition. Recent studies have explored alternative synthesis methods, including electrochemical routes and sol-gel techniques, to enhance the efficiency and sustainability of indium sulfate production.

One of the most notable applications of indium sulfate is in the production of indium tin oxide (ITO), a transparent conductive material widely used in touchscreens, flat-panel displays, and solar cells. The demand for high-performance ITO has driven research into optimizing the properties of indium sulfate precursors to achieve better electrical conductivity and optical transparency. For instance, researchers have investigated the use of indium sulfate in sol-gel processes to fabricate nanoscale ITO films with enhanced flexibility and efficiency.

Beyond its role in ITO production, indium sulfate has found applications in catalysis, particularly in the oxidation of alcohols and alkanes. Its ability to act as a Lewis acid catalyst makes it valuable in organic synthesis reactions. Recent advancements have focused on modifying indium sulfate with various ligands to improve its catalytic activity and selectivity. For example, studies have shown that doping indium sulfate with transition metals can significantly enhance its catalytic performance in oxidation reactions.

The electronic properties of indium sulfate have also been explored for use in advanced materials science. Researchers have investigated its potential as a precursor for indium-based semiconductors and quantum dots. These nanostructured materials hold promise for applications in light-emitting diodes (LEDs), photovoltaics, and biomedical imaging. The development of scalable synthesis methods for high-quality indium-based nanostructures using indium sulfate continues to be an active area of research.

In terms of environmental considerations, the use of indium sulfate raises questions about resource sustainability and waste management. Indium is a relatively rare element, and its extraction often involves energy-intensive processes. Efforts are underway to develop more sustainable mining practices and recycling methods for indium-containing materials. Additionally, researchers are exploring alternative compounds that can replace or complement indium sulfate in certain applications to reduce reliance on this critical material.

From a safety perspective, handling indium sulfate requires precautions due to its potential health hazards. Prolonged exposure can cause skin irritation or respiratory issues, necessitating proper protective equipment during handling and storage. Regulatory bodies continue to evaluate the environmental impact of indium sulfate use across various industries to ensure compliance with safety standards.

In conclusion, indium sulfate remains a pivotal compound in modern materials science and technology. Its versatility across multiple applications underscores its importance in advancing fields such as electronics, catalysis, and nanotechnology. As research progresses, new insights into its properties and potential will undoubtedly drive further innovation and application development.